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Compound Name:
2-[(4-Chlorophenyl)Sulfonyl]Acetic

Acid

Cat. No.: B1345178 Get Quote

In-Depth Technical Guide: 2-[(4-
Chlorophenyl)Sulfonyl]Acetic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise overview of the fundamental physicochemical

properties of 2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid, a chemical compound identified by

the CAS number 3405-89-8. While this document aims to be a comprehensive resource,

extensive searches of publicly available scientific literature and databases have revealed

limited information regarding its synthesis, detailed analytical procedures, and biological

activity. The data presented herein is primarily compiled from chemical supplier specifications.

Chemical Identity and Properties
2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid is a sulfonated carboxylic acid derivative. Its core

structure consists of an acetic acid moiety attached to a sulfonyl group, which is in turn bonded

to a 4-chlorophenyl ring.
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The chemical formula and molecular weight of the compound are fundamental parameters for

any experimental work.

Property Value Source(s)

Molecular Formula C₈H₇ClO₄S [1][2][3][4]

Molecular Weight 234.66 g/mol [1][2]

CAS Number 3405-89-8 [1][2][3][4]

Physicochemical Properties
The known physical and chemical properties are summarized below. It is important to note that

some of these values are predicted and should be confirmed experimentally.

Property Value Source(s)

Melting Point 122-126 °C [1]

Boiling Point
472.1 °C at 760 mmHg

(Predicted)
[4]

Density 1.52 g/cm³ (Predicted) [4]

Hazard Classification Irritant [1]

Synthesis and Analysis
Synthesis
A detailed, experimentally validated synthesis protocol for 2-[(4-Chlorophenyl)Sulfonyl]Acetic
Acid is not readily available in the reviewed public literature. The compound is listed as a

commercially available building block by several chemical suppliers.

Analytical Methods
Specific analytical procedures, such as High-Performance Liquid Chromatography (HPLC) or

Nuclear Magnetic Resonance (NMR) spectroscopy, for the identification and purity assessment

of 2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid have not been detailed in published literature.
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For researchers requiring such methods, development and validation would be necessary. As a

starting point, analytical techniques used for structurally similar aromatic sulfonyl carboxylic

acids could be adapted.

Biological Activity and Signaling Pathways
There is currently no publicly available information regarding the biological activity, mechanism

of action, or any associated signaling pathways for 2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid.

In vitro and in vivo studies would be required to elucidate any potential pharmacological effects.

While research exists on various derivatives of chlorophenyl acetic acid, these findings cannot

be directly extrapolated to the subject compound.

Conclusion
2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid is a defined chemical entity with established

molecular and basic physical properties. However, a significant information gap exists in the

public domain concerning its synthesis, detailed analysis, and biological function. This guide

summarizes the available data and highlights the need for further research to fully characterize

this compound for potential applications in drug development and other scientific disciplines.

Researchers interested in this molecule will need to undertake foundational studies to establish

its synthetic routes, analytical methodologies, and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid" molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345178#2-4-chlorophenyl-sulfonyl-acetic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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